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Compound of Interest

Compound Name: Heclin

Cat. No.: B1673030 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of Heclin, a selective inhibitor of HECT E3

ubiquitin ligases.

Introduction
Heclin is a small molecule inhibitor that selectively targets the HECT (Homologous to the E6AP

Carboxyl Terminus) family of E3 ubiquitin ligases.[1][2] It has been shown to inhibit several

members of this family, including Nedd4, Smurf2, and WWP1, with IC50 values in the low

micromolar range.[1][2][3] By inhibiting these enzymes, Heclin interferes with the ubiquitination

of their target substrates, a critical process in cellular signaling and protein degradation. This

makes Heclin a valuable tool for studying the roles of HECT E3 ligases in various biological

processes and a potential starting point for the development of novel therapeutics.

Data Presentation
Heclin Properties

Property Value Reference

Molecular Weight 283.32 g/mol [1]

Formula C17H17NO3 [1][2]

CAS Number 890605-54-6 [1][2]

Purity ≥98% (HPLC) [1][2]
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Heclin Solubility

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 mM 28.33 mg/mL [1][2]

Ethanol 50 mM 14.17 mg/mL [1][2]

Note: For preparing stock solutions, it is recommended to use the batch-specific molecular

weight provided on the product's certificate of analysis.[1]

Storage and Stability
Form

Storage
Temperature

Stability Reference

Solid (Powder) -20°C ≥ 4 years [4][5]

Stock Solution (-20°C) -20°C Up to 1 month [3][5]

Stock Solution (-80°C) -80°C Up to 6 months [3]

Experimental Protocols
Preparation of a 10 mM Heclin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Heclin in DMSO.

Materials:

Heclin (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips
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Procedure:

Calculate the required mass of Heclin:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 283.32 g/mol * (1000 mg / 1 g) =

2.8332 mg

Weigh the Heclin:

Carefully weigh out approximately 2.83 mg of Heclin powder and place it into a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Heclin powder.

Dissolve the Heclin:

Vortex the tube until the Heclin is completely dissolved. Gentle warming or sonication may

be used to aid dissolution if necessary.[3]

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[3]

Visualizations
Signaling Pathway of HECT E3 Ligase Inhibition by
Heclin
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Mechanism of Heclin Action
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Caption: Heclin inhibits HECT E3 ligases, blocking substrate ubiquitination.

Experimental Workflow for Heclin Stock Solution
Preparation
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Heclin Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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